![molecular formula C64H56O10 B125619 1,6,7,12-Tetra-tert-butylphenoxyperylene-3,4,9,10-tetracarboxylic dianhydride CAS No. 156028-30-7](/img/structure/B125619.png)
1,6,7,12-Tetra-tert-butylphenoxyperylene-3,4,9,10-tetracarboxylic dianhydride
Overview
Description
1,6,7,12-Tetra-tert-butylphenoxyperylene-3,4,9,10-tetracarboxylic dianhydride (TTB-PPD) is a polyaromatic hydrocarbon (PAH) and a member of the perylene family. It is a colorless crystalline solid that is insoluble in water. TTB-PPD is a versatile building block for a variety of organic materials, including polymers, dyes, and pigments. It has a wide range of applications in the fields of nanotechnology, photovoltaics, and optoelectronics.
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : The compound can be synthesized from perylene-3,4,9,10-tetracarboxylic acid dianhydride by bromination, as demonstrated in a study by Wang Hu (2015). This process involves purification by silica gel column chromatography and detection with thin-layer chromatography (Wang Hu, 2015).
Characterization Approaches : Characterization of derivatives is done using ~1H-NMR, as shown in the same study by Wang Hu (2015) (Wang Hu, 2015).
Optical and Electrochemical Properties
Photoluminescence and Electrochromism : Choi et al. (2004) explored the electrochemical deposition of derivatives for photoluminescence and electrochromism. They found that these derivatives exhibit photoluminescence upon photoexcitation and electrochromic properties, changing colors under different voltages (Choi et al., 2004).
Photovoltaic Studies : Büyükekşi et al. (2017) conducted studies on water-soluble triads made from derivatives, revealing their potential in photovoltaic devices due to their redox and electrochromic properties (Büyükekşi et al., 2017).
Polymer and Material Applications
Polyimide Synthesis : Polyimides derived from derivatives with tert-butyl side groups exhibit low dielectric constants, high glass transition temperatures, and excellent solubility, as reported by Chern et al. (2008) (Chern et al., 2008).
Polyelectrolytes with Main-Chain Perylene Units : Dolfen et al. (2012) synthesized soluble polyamines with main-chain perylene units from derivatives, which have potential applications as sensor materials in electronic devices due to their environment-sensitive optical properties (Dolfen et al., 2012).
Chemical Bonding and Molecular Structures
Chemisorption on Metal Surfaces : Hauschild et al. (2005) demonstrated that derivatives chemisorb on Ag(111) surfaces in a nonplanar configuration, providing insights into molecular distortions and chemical bonding of large pi-conjugated molecules on metal surfaces (Hauschild et al., 2005).
Crystal Structures : Aksakal et al. (2018) reported the crystal structures of derivatives, highlighting the effect of bay-substitution on the π-conjugated perylene skeleton, which is crucial for understanding the thermoelectric transport properties of these materials (Aksakal et al., 2018).
Safety and Hazards
properties
IUPAC Name |
11,14,22,26-tetrakis(4-tert-butylphenoxy)-7,18-dioxaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(22),2(26),3,5(25),9,11,13,15,20,23-decaene-6,8,17,19-tetrone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C64H56O10/c1-61(2,3)33-13-21-37(22-14-33)69-45-29-41-49-42(58(66)73-57(41)65)31-47(71-39-25-17-35(18-26-39)63(7,8)9)53-54-48(72-40-27-19-36(20-28-40)64(10,11)12)32-44-50-43(59(67)74-60(44)68)30-46(52(56(50)54)51(45)55(49)53)70-38-23-15-34(16-24-38)62(4,5)6/h13-32H,1-12H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIBUEAFZCMYHPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OC2=C3C4=C(C=C5C6=C4C(=C(C=C6C(=O)OC5=O)OC7=CC=C(C=C7)C(C)(C)C)C8=C(C=C9C(=C38)C(=C2)C(=O)OC9=O)OC1=CC=C(C=C1)C(C)(C)C)OC1=CC=C(C=C1)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C64H56O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
985.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
156028-30-7 | |
Record name | 1,6,7,12-Tetra-t-butylphenoxyperylene-3,4,9,10-tetracarboxylic dianhydride, tech. | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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